Cas no 728-88-1 (tolperisone)
tolperisone structure
Product Name:tolperisone
tolperisone Chemical and Physical Properties
Names and Identifiers
-
- tolperisone
- 2,4-dimethyl-3-piperidinopropiophenone
- 2-methyl-1-(4-methylphenyl)-3-piperidin-1-ylpropan-1-one
- (RS)-tolperisone
- 2,4'-dimethyl-3-piperidinopropiophenone
- 2-methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-1-propanone
- 2-methyl-3-piperidin-1-yl-1-p-tolyl-propan-1-one
- Atmosgen (free base)
- Besnoline (free base)
- Menopatol
- Mideton
- Mydeton
- Mydetone
- Mydocalm
- Roystajin (free base)
- Spectrum3_001743
- 728-88-1
- Spectrum2_000851
- Musclex (TN)
- DTXSID8023686
- Propiophenone,4'-dimethyl-3-piperidino-
- KBio1_000288
- AKOS000281128
- Spectrum5_001115
- Tolperisona
- W-104475
- BRN 1285666
- AKOS022350563
- 1-Piperidino-2-methyl-3-(p-tolyl)-3-propanone
- 2-methyl-1-(4-methylphenyl)-3-piperidin-1-ylpropan-1-one hydrochloride
- WLN: T6NTJ A1Y1&VR D1
- 2-Methyl-3-(piperidin-1-yl)-1-(p-tolyl)propan-1-one
- D08617
- KBio2_007642
- AB00053613_03
- Tolperisonum [INN-Latin]
- NSC107321
- KBioGR_000772
- IDI1_000288
- TOLPERISONE [WHO-DD]
- KBio3_002666
- F5EOM0LD8E
- AB00053613_02
- A19106
- Tolperisona [INN-Spanish]
- SCHEMBL148499
- DivK1c_000288
- Tolperisone (INN)
- Spectrum4_000276
- 5-20-02-00357 (Beilstein Handbook Reference)
- InChI=1/C16H23NO/c1-13-6-8-15(9-7-13)16(18)14(2)12-17-10-4-3-5-11-17/h6-9,14H,3-5,10-12H2,1-2H3
- Propiophenone, 2,4'-dimethyl-3-piperidino-
- NINDS_000288
- 2-Methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-1-propanone #
- tolperison
- BDBM442744
- SPBio_000861
- Tolperisone free base
- KBio2_002506
- DB06264
- KBio2_005074
- NS00001186
- SBI-0051686.P002
- TOLPERISONE [INN]
- N-553 [AS HYDROCHLORIDE]
- Tolperisonum
- NSC-107321
- TOLPERISONE [MI]
- Spectrum_001960
- 2-Methyl-3-piperidino-1-p-tolylpropan-1-one
- NCGC00178060-04
- N-553 FREE BASE
- NCGC00178060-01
- BCBcMAP01_000036
- BRD-A27732521-003-02-6
- 2-methyl-1-(4-methylphenyl)-3-(piperidin-1-yl)propan-1-one
- UNII-F5EOM0LD8E
- FSKFPVLPFLJRQB-UHFFFAOYSA-
- Tolperisone [INN:BAN]
- KBioSS_002514
- 2-methyl-3-(piperidin-1-yl)-1-p-tolylpropan-1-one
- NSC 107321
- dl-Tolperisone
- AC-12150
- BSPBio_003446
- 1-Propanone, 2-methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-
- Q369648
- CHEMBL1076211
- CHEBI:93835
- EINECS 211-976-4
- STL483404
- BRD-A27732521-003-07-5
- BRD-A27732521-003-08-3
- M03BX04
- Tolperisona (INN-Spanish)
- DTXCID303686
- Musclex
- Tolperisonum (INN-Latin)
- M02AX06
- 211-976-4
- N-553 (AS HYDROCHLORIDE)
- 1-Propanone, 2-methyl-1-(4-methylphenyl)-3-(1-piperidinyl)-(9CI)
-
- Inchi: 1S/C16H23NO/c1-13-6-8-15(9-7-13)16(18)14(2)12-17-10-4-3-5-11-17/h6-9,14H,3-5,10-12H2,1-2H3
- InChI Key: FSKFPVLPFLJRQB-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1)C(C)CN1CCCCC1
Computed Properties
- Exact Mass: 245.17800
- Monoisotopic Mass: 245.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: 3.4
- Topological Polar Surface Area: 20.3A^2
Experimental Properties
- Color/Form: Solid powder
- Density: 0.9672 (rough estimate)
- Melting Point: 176.5°C
- Boiling Point: 388.33°C (rough estimate)
- Flash Point: 134.4°C
- Refractive Index: 1.5500 (estimate)
- PSA: 20.31000
- LogP: 3.23760
tolperisone Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
tolperisone Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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